Cas no 60420-80-6 (Thianthrene, 2,7-dichloro-)

• Product Name: Thianthrene, 2,7-dichloro-
• CAS No: 60420-80-6
• MF: C₁₂H₆Cl₂S₂
• MW: 285.212038516998
• CID: 529430
• PubChem ID: 301735
• Update Time: 2025-04-19

Thianthrene, 2,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• Thianthrene, 2,7-dichloro-
• 2,7-dichlorothianthrene
• 2,7-dichloro-thianthrene
• 2,7-Dichlor-thianthren
• AC1L6Z1O
• AG-G-16861
• CTK2F8986
• NSC179812
• SureCN9508955

• Inchi： 1S/C12H6Cl2S2/c13-7-1-3-9-11(5-7)16-10-4-2-8(14)6-12(10)15-9/h1-6H
• InChI Key： LFWSKTFESQXHEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC1C=CC(=CC=1S2)Cl

Computed Properties

• Exact Mass: 283.92898
• Monoisotopic Mass: 283.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.509
• Boiling Point: 408°Cat760mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.728
• PSA: 0
• LogP: 5.60920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes